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Compound of Interest

Compound Name: NW16

Cat. No.: B15613197

This guide provides researchers, scientists, and drug development professionals with a
comprehensive resource for troubleshooting and resolving leaks in NW16 (also known as KF16
or QF16) vacuum connections.

Frequently Asked Questions (FAQS)
Q1: What are the most common causes of a leak in an NW16 connection?

Leaks in NW16 flange connections are typically not caused by component failure but by
assembly errors. The most common culprits include:

o Surface Contamination: Fingerprints, oils, dust, or any debris on the flange sealing surfaces
or the O-ring can create a leak path.[1][2][3]

o Damaged Sealing Surfaces: Scratches, nicks, or dents on the flat face of the flange can
prevent the O-ring from sealing properly.[1][2][4]

 Incorrect O-ring Installation: The O-ring may be pinched, twisted, or not properly seated in
the centering ring.[1]

e Worn or Damaged O-rings: O-rings can become hard and take a permanent set over time,
especially after exposure to high temperatures, preventing a proper seal.[3] Visible cuts or
damage are also a clear cause for replacement.[1]
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Improper Clamping: The clamp must be tightened evenly to apply uniform pressure. Over-
tightening can damage the O-ring and the centering ring, while under-tightening will not
create an adequate seal.[1]

Q2: How can | tell if my NW16 connection is leaking?

Symptoms of a vacuum leak can range from subtle to severe:

Inability to Reach Target Vacuum: The most common sign is the system failing to pump down
to its expected base pressure.[2]

Slow Pump-Down Time: The system may take significantly longer than usual to reach the
desired vacuum level.[2]

Audible Hissing: In the case of a large leak, you may hear a high-pitched hissing sound from
the location of the leak.[5][6]

Pressure Rise: If you isolate a section of your vacuum system with a suspected leak, the
pressure will rise faster than it would in a leak-tight system.[7]

Q3: What is the proper procedure for assembling an NW16 flange to prevent leaks?

Proper assembly is crucial for a leak-tight connection.[8] Follow these steps:

Preparation: Always wear powder-free gloves.[2][3] Ensure the two NW16 flanges are clean,
dry, and free of any scratches or debris.[1][3] Clean the sealing surfaces with a lint-free wipe
and a suitable solvent like isopropyl alcohol if necessary.

Inspect Components: Visually inspect the flange surfaces for any damage.[4] Use a new,
clean O-ring and inspect it for any cuts or imperfections.[1] Ensure the centering ring is not
deformed.

Assembly: Place the O-ring into the groove of the centering ring. Fit the centering ring
assembly onto one of the NW16 flanges. Bring the second flange into contact, ensuring the
centering ring keeps them aligned.
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o Clamping: Place the circumferential clamp around the two flanges. Hand-tighten the wing nut
until it is snug.[9] The clamp should apply even pressure around the entire flange. Do not use
tools to overtighten, as this can damage the components.[9]

Q4: Should I use vacuum grease on the O-ring?

For clean, smooth, and undamaged NW16 flanges, vacuum grease is generally not necessary
to achieve a high-vacuum seal.[3][9] If flange surfaces are slightly scratched, a very thin layer
of appropriate vacuum grease can help fill imperfections. However, be aware that grease can
migrate and contaminate your vacuum system and process.[3] If you must use it, ensure it is
rated for your vacuum level and is chemically compatible with your application.

Q5: Can | reuse O-rings and clamps?

o O-rings: It is best practice to use a new O-ring for each assembly, especially in high-vacuum
applications. Elastomer O-rings experience "compression set," where they permanently
deform after being compressed, which prevents them from sealing effectively if reused.[3]

o Clamps and Centering Rings: Clamps and metal centering rings can be reused indefinitely
as long as they are clean and not damaged or deformed.

Quantitative Data Summary

The following table provides typical specifications and materials for NW16 vacuum
connections.
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Parameter

Value /| Type

Notes

Flange Size

DN 16 ISO-KF

Also referred to as NW-16 or
KF-16.[10][11]

Typical Vacuum Range

1 x 108 mbar to 1 bar

Dependent on the O-ring
material and proper assembly.
[11]

Common O-ring Materials

Viton (FKM), Buna (NBR),

Silicone

Viton is common for high
vacuum due to lower

outgassing.[12]

Bakeout Temperature

Up to 150-180°C (Viton O-ring)

Higher temperatures will
accelerate O-ring degradation.
[11][12]

Flange Material

304 Stainless Steel, Aluminum

Stainless steel is more
common for high-vacuum

applications.[12]

Typical Helium Leak Rate

<1x 1072 mbar-L/s

For a properly assembled,

leak-tight connection.

Troubleshooting Guide: Finding the Leak

This logical workflow will guide you from initial suspicion to pinpointing the leak.
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A logical workflow for troubleshooting an NW16 vacuum leak.
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Experimental Protocol: Helium Leak Detection
(Vacuum Method)

This protocol describes the standard procedure for locating a fine leak in an NW16 connection
using helium as a tracer gas.[13] Helium is ideal because its small atoms can penetrate tiny
leaks easily.[7][13]

1. Scope This procedure covers the method for performing a helium leak test on an assembled
NW16 vacuum connection to identify and locate leaks.[14]

2. Equipment Required

Helium mass spectrometer leak detector

Helium gas cylinder with a regulator and fine-control spray nozzle

Appropriate vacuum pumps to evacuate the system

Calibrated reference leak for the detector[13][14]

w

. Experimental Workflow
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The experimental workflow for helium leak detection.
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. Detailed Methodology

System Preparation: Ensure the vacuum system is fully assembled. Before starting, clean
the exterior of the NW16 connection to remove any contaminants that could temporarily plug
a leak.[14][15]

Detector Connection: Connect the helium leak detector to a port on the vacuum system. It is
often connected on the foreline of the high-vacuum pump.[15]

Evacuation: Pump down the system to its normal operating pressure or a pressure suitable
for the leak detector to operate, typically in the range of 10-3 to 10~° Torr.[16]

Calibration: Calibrate the leak detector using a known, calibrated reference leak to ensure
the readings are accurate.[13]

Helium Application: Begin applying helium to the exterior of the system. Using a spray probe
with a low flow rate, direct a small amount of helium gas around the edge of the NW16
clamp.[7] Start at the top of the connection, as helium is lighter than air and will rise.

Measurement & Pinpointing: Watch the leak detector's output. If a leak is present, the
detector will show an increased helium signal after a short delay for the gas to travel from the
leak to the detector.[16] To pinpoint the exact location, reduce the helium flow and use a finer
nozzle, moving it slowly around the flange until you find the point that gives the strongest and
fastest response.[16]

Data Recording: Once a leak is confirmed and located, record the measured leak rate
provided by the detector.[14]

Repair and Verification: After locating the leak, vent the system, correct the issue (e.g., by
reassembling the flange with a new O-ring), and then repeat the test to verify that the leak
has been resolved.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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